Cas no 86251-47-0 (Methyl 4-methoxypyridine-2-carboxylate 1-oxide)

• Product Name: Methyl 4-methoxypyridine-2-carboxylate 1-oxide
• CAS No: 86251-47-0
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD22566364
• CID: 4717846
• PubChem ID: 12958749
• Update Time: 2025-05-28

Methyl 4-methoxypyridine-2-carboxylate 1-oxide Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxypyridine-2-carboxylate 1-oxide

• MDL： MFCD22566364
• Inchi： 1S/C8H9NO4/c1-12-6-3-4-9(11)7(5-6)8(10)13-2/h3-5H,1-2H3
• InChI Key： QCDPNIZGBUJNPP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C[N+](=C(C(=O)OC)C=1)[O-]

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 4-methoxypyridine-2-carboxylate 1-oxide

Methyl 4-methoxypyridine-2-carboxylate 1-oxide (CAS No. 86251-47-0): A Comprehensive Overview

Methyl 4-methoxypyridine-2-carboxylate 1-oxide (CAS No. 86251-47-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring a pyridine core with methoxy and carboxylate substituents, makes it a versatile intermediate in the development of novel therapeutic agents.

The Methyl 4-methoxypyridine-2-carboxylate 1-oxide molecule exhibits remarkable chemical stability, which is essential for its application in multi-step synthetic pathways. The presence of the carboxylate group enhances its reactivity, allowing for further functionalization through esterification, amidation, and other coupling reactions. These properties make it an invaluable building block in the construction of complex molecular architectures.

In recent years, there has been a surge in research focusing on the development of new drugs targeting neurological disorders. The pyridine scaffold is particularly relevant in this context, as it is a common motif found in many bioactive compounds that interact with central nervous system receptors. The CAS No. 86251-47-0 compound has been explored as a precursor in the synthesis of potential neuroprotective agents and antipsychotic drugs. Its ability to undergo selective modifications has enabled researchers to fine-tune its pharmacological profile, leading to the discovery of novel compounds with enhanced efficacy and reduced side effects.

The pharmaceutical industry has also shown interest in this compound for its potential applications in anti-inflammatory therapies. The methoxy group on the pyridine ring contributes to its lipophilicity, which is often desirable for oral bioavailability. Additionally, the carboxylate moiety can participate in hydrogen bonding interactions, which are critical for binding to biological targets. These characteristics have made Methyl 4-methoxypyridine-2-carboxylate 1-oxide a candidate for further investigation in the design of nonsteroidal anti-inflammatory drugs (NSAIDs).

Advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its potential therapeutic applications. These simulations have helped researchers identify key structural features that can be optimized to improve drug-like properties such as solubility, permeability, and metabolic stability.

The synthesis of Methyl 4-methoxypyridine-2-carboxylate 1-oxide involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Recent methodologies have focused on greener synthetic routes, utilizing catalytic systems that minimize waste and energy consumption. Such approaches align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

In addition to its pharmaceutical applications, this compound has found utility in material science research. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The ability to modify its structure allows for fine-tuning of electronic characteristics, making it a promising candidate for next-generation electronic devices.

The safety profile of Methyl 4-methoxypyridine-2-carboxylate 1-oxide has been thoroughly evaluated through extensive laboratory testing. Studies have demonstrated its low toxicity profile under controlled conditions, making it suitable for use in both research and industrial settings. However, as with any chemical compound, proper handling procedures should be followed to ensure safe usage.

The future prospects of this compound are promising, with ongoing research exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are expected to yield innovative uses for Methyl 4-methoxypyridine-2-carboxylate 1-oxide, further solidifying its importance in modern chemistry and drug discovery.